Cas no 1250494-52-0 (1-(3-Bromophenyl)-5-methyl-1h-pyrazole-4-carbaldehyde)

• Product Name: 1-(3-Bromophenyl)-5-methyl-1h-pyrazole-4-carbaldehyde
• CAS No: 1250494-52-0
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD16042645
• CID: 5614198
• PubChem ID: 60866650
• Update Time: 2025-05-20

1-(3-Bromophenyl)-5-methyl-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-3295626
• 1-(3-Bromophenyl)-5-methyl-1h-pyrazole-4-carbaldehyde
• CS-0349935
• 1250494-52-0
• 1H-Pyrazole-4-carboxaldehyde, 1-(3-bromophenyl)-5-methyl-

• MDL： MFCD16042645
• Inchi： 1S/C11H9BrN2O/c1-8-9(7-15)6-13-14(8)11-4-2-3-10(12)5-11/h2-7H,1H3
• InChI Key： RZLCRXRHLIUULK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(C)=C(C=O)C=N1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 380.6±32.0 °C(Predicted)
• pka: -2.06±0.12(Predicted)

Additional information on 1-(3-Bromophenyl)-5-methyl-1h-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(3-Bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1250494-52-0)

1-(3-Bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1250494-52-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its pyrazole core and bromophenyl substitution, serves as a versatile intermediate in the synthesis of various bioactive molecules. Researchers and industries are increasingly exploring its potential due to its unique structural features and reactivity.

The 1-(3-Bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde structure combines a pyrazole ring with an aldehyde functional group, making it a valuable building block for designing novel pharmaceuticals and agrochemicals. Its CAS number 1250494-52-0 is frequently searched in scientific databases, reflecting its relevance in current research trends. The compound's bromine atom enhances its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry.

In recent years, the demand for pyrazole derivatives like 1-(3-Bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde has surged, driven by their applications in drug discovery. The aldehyde group in this compound allows for further functionalization, enabling the creation of libraries of molecules for high-throughput screening. This aligns with the growing interest in fragment-based drug design and click chemistry, which are frequently discussed in academic and industrial circles.

Another area where CAS No. 1250494-52-0 is gaining traction is in the development of organic electronic materials. The pyrazole moiety contributes to electron delocalization, making it a candidate for use in OLEDs and photovoltaic devices. This connection to sustainable energy solutions resonates with the global push toward green chemistry and renewable energy technologies.

The synthesis of 1-(3-Bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and palladium-catalyzed coupling. These methods are widely studied, as evidenced by the frequent searches for pyrazole synthesis protocols and bromophenyl compound preparation. The compound's purity and yield are critical factors, often addressed in quality control discussions within pharmaceutical manufacturing.

From a commercial perspective, CAS 1250494-52-0 is supplied by several specialty chemical vendors, with pricing and availability being common queries among buyers. The compound's stability under various storage conditions is another frequently asked question, highlighting the practical considerations for its use in laboratory and industrial settings.

In summary, 1-(3-Bromophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1250494-52-0) represents a critical intersection of medicinal chemistry, material science, and synthetic methodology. Its structural versatility and applicability in cutting-edge research areas ensure its continued relevance in scientific and industrial applications. As interest in heterocyclic compounds and functionalized aldehydes grows, this compound is poised to remain a focal point in innovative chemical research.